Cas no 1263409-98-8 (Etravirine Impruity 1)

• Product Name: Etravirine Impruity 1
• CAS No: 1263409-98-8
• MF: C₁₃H₉Cl₂N₃O
• MW: 294.136060476303
• CID: 3163730
• PubChem ID: 58509628
• Update Time: 2025-04-21

Etravirine Impruity 1 Chemical and Physical Properties

Names and Identifiers

• Etravirine Impruity 1
• 1263409-98-8
• 4-((4,6-Dichloropyrimidin-2-yl)oxy)-3,5-dimethylbenzonitrile
• SCHEMBL1085442

• Inchi： 1S/C13H9Cl2N3O/c1-7-3-9(6-16)4-8(2)12(7)19-13-17-10(14)5-11(15)18-13/h3-5H,1-2H3
• InChI Key： FEKIEGJOOPMUMM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)OC1C(C)=CC(C#N)=CC=1C)Cl

Computed Properties

• Exact Mass: 293.0122673Da
• Monoisotopic Mass: 293.0122673Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.8Ų